3-[(2-Chlorophenyl)methyl]-5-pyrrolidin-3-yl-1,2,4-oxadiazole

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-5-pyrrolidin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H14ClN3O/c14-11-4-2-1-3-9(11)7-12-16-13(18-17-12)10-5-6-15-8-10/h1-4,10,15H,5-8H2
• InChI Key: GNTNGDYCOGVGQI-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C2=NC(=NO2)CC3=CC=CC=C3Cl
• Molecular Formula: C13H14ClN3O
• Molecular Weight: 263.72 g/mol

Description

3-[(2-Chlorophenyl)methyl]-5-pyrrolidin-3-yl-1,2,4-oxadiazole, also known as CPPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. CPPO has been found to exhibit various biochemical and physiological effects, making it a valuable tool for investigating different biological processes.

Mechanism of Action

3-[(2-Chlorophenyl)methyl]-5-pyrrolidin-3-yl-1,2,4-oxadiazole is a specific and sensitive probe for detecting ROS due to its unique chemical structure. The oxadiazole ring in this compound undergoes a reaction with ROS, leading to the formation of a fluorescent product. The intensity of the fluorescence signal is directly proportional to the concentration of ROS in the biological sample.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including antioxidant activity and neuroprotective effects. This compound has been shown to inhibit lipid peroxidation and protect against oxidative stress-induced cell death in various cell types. Additionally, this compound has been found to protect against neurotoxicity induced by glutamate and beta-amyloid, which are implicated in neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(2-Chlorophenyl)methyl]-5-pyrrolidin-3-yl-1,2,4-oxadiazole is its high specificity and sensitivity for detecting ROS in biological samples. This compound has been found to be more sensitive than other commonly used ROS probes, such as dihydroethidium and dichlorodihydrofluorescein. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective tool for investigating ROS-related biological processes. However, this compound has some limitations, including its potential toxicity at high concentrations and its limited stability in aqueous solutions.

Future Directions

3-[(2-Chlorophenyl)methyl]-5-pyrrolidin-3-yl-1,2,4-oxadiazole has significant potential for future research in various fields, including neuroscience, cancer biology, and immunology. Some potential future directions for this compound research include the development of new this compound derivatives with improved stability and specificity for detecting specific ROS species. Additionally, this compound could be used in combination with other probes to investigate the complex interplay between different ROS species in biological systems. Finally, this compound could be used in vivo to investigate the role of ROS in various diseases and to develop new therapeutic strategies for targeting ROS-related pathologies.

Synthesis Methods

3-[(2-Chlorophenyl)methyl]-5-pyrrolidin-3-yl-1,2,4-oxadiazole can be synthesized through a multistep reaction involving the condensation of 2-chlorobenzaldehyde with pyrrolidine and subsequent cyclization with nitrous acid. The final product is purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

3-[(2-Chlorophenyl)methyl]-5-pyrrolidin-3-yl-1,2,4-oxadiazole has been extensively used as a fluorescent probe for detecting reactive oxygen species (ROS) in biological systems. ROS are highly reactive molecules that play a crucial role in various physiological processes, including cell signaling and immune response. However, excessive ROS production can lead to oxidative stress, which is associated with various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.